Cas no 141846-47-1 (2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone)

• Product Name: 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone
• CAS No: 141846-47-1
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 2081641
• PubChem ID: 480785
• Update Time: 2025-06-08

2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone Chemical and Physical Properties

Names and Identifiers

• 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone
• 3'-(gamma,gamma-dimethylallyl)kieviton
• 3'-(gamma,gamma-dimethylallyl)-kievitone
• 3'-(gamma,gamma-dimethylallyl)-kievitone1
• 5,7,2',4'-tetrahydroxy-8,3'-di(gamma,gamma-dimethylallyl)isoflavanone
• 5,7,2',4'-tetrahydroxy-8,3'-diprenylisoflavanone
• LMPK12050490
• 8-(3-methylbut-2-enyl)-3-[3-(3-methylbut-2-enyl)-2,4-bis(oxidanyl)phenyl]-5,7-bis(oxidanyl)-2,3-dihydrochromen-4-one
• SMR000470927
• 3'-Dimethylallylkievitone
• 3-[2,4-Dihydroxy-3-(3-methyl-but-2-enyl)-phenyl]-5,7-dihydroxy-8-(3-methyl-but-2-enyl)-1-benzopyran-4-one
• 5,7,2',4'-tetrahydroxy-8,3'-di(gamma,gamma-dimethylallyl)-isoflavanone
• cid_480785
• 141846-47-1
• BDBM69610
• (+/-)-2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone
• 3-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• MLS000697576
• 3-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-8-(3-methylbut-2-enyl)chroman-4-one
• CHEBI:173269
• CHEMBL1711925
• 3-Prenylkievitone
• 3-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-8-(3-methylbut-2-enyl)-3,4-dihydro-2H-1-benzopyran-4-one
• HMS2268K03
• 3',8-diprenyldalbergioidin
• AKOS040763437

• Inchi： 1S/C25H28O6/c1-13(2)5-7-16-19(26)10-9-15(23(16)29)18-12-31-25-17(8-6-14(3)4)20(27)11-21(28)22(25)24(18)30/h5-6,9-11,18,26-29H,7-8,12H2,1-4H3
• InChI Key： FSHPJPOJLGCQOJ-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C(C2C=CC(=C(C/C=C(\C)/C)C=2O)O)C1)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 424.18858861g/mol
• Monoisotopic Mass: 424.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-prenylated isoflavanones

Additional information on 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone

Exploring the Unique Properties and Applications of 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone (CAS No. 141846-47-1)

2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone (CAS No. 141846-47-1) is a naturally occurring isoflavanone derivative that has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals and cosmetics. This compound, characterized by its unique diprenylated structure and multiple hydroxyl groups, exhibits remarkable antioxidant, anti-inflammatory, and skin-protective properties. Researchers and industry professionals are increasingly interested in its role as a bioactive phytochemical, particularly in formulations targeting oxidative stress and aging.

The growing demand for natural anti-aging agents and skin brightening solutions has propelled studies on 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone. Its ability to scavenge free radicals and modulate cellular pathways aligns with current trends in clean beauty and green chemistry. Consumers searching for "natural alternatives to retinoids" or "plant-based antioxidants for skin care" will find this compound particularly relevant. Its structural similarity to other well-known flavonoids like genistein and daidzein further enhances its credibility in scientific circles.

From a biochemical perspective, the presence of prenyl groups at the 3' and 8 positions of the isoflavanone backbone contributes to its enhanced lipophilicity and membrane permeability. This property makes CAS No. 141846-47-1 a promising candidate for topical applications, addressing common search queries like "how to improve active ingredient absorption in skincare". Recent studies suggest its potential in mitigating UV-induced skin damage, a hot topic in dermatological research given rising concerns about photoaging and environmental stressors.

The nutraceutical industry has also shown interest in 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone due to its possible metabolic benefits. Preliminary research indicates it may influence AMPK activation and mitochondrial function, making it relevant to searches about "natural compounds for metabolic support". While not as widely studied as some other flavonoids, its structural uniqueness positions it as a compelling subject for future research into nutraceutical synergies and herbal formulations.

Quality control and standardization remain important considerations for CAS No. 141846-47-1 applications. Analytical methods such as HPLC-UV and LC-MS are typically employed to verify purity, especially when answering professional queries about "isoflavanone quantification methods". The compound's stability profile under different pH and temperature conditions is another area of practical importance for formulators searching for "stable natural actives for cosmetic formulations".

As sustainability becomes a priority across industries, the extraction and production methods for 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone have evolved. Modern techniques focus on green extraction processes that minimize environmental impact while maximizing yield—a response to growing searches for "eco-friendly phytochemical production". This aligns with the broader movement toward circular economy principles in the natural products sector.

Looking ahead, the scientific community anticipates more clinical studies to validate the anecdotal benefits of this compound. Current literature gaps present opportunities for research addressing questions like "mechanism of action of diprenylated isoflavanones" and "clinical efficacy of rare flavonoids". As consumer awareness grows regarding plant secondary metabolites and their health potentials, 2',4',5,7-Tetrahydroxy-3',8-diprenylisoflavanone is poised to gain more recognition in both academic and commercial spheres.